Glutarimide, 3-isobutyl-3-methyl-
Description
“Glutarimide, 3-isobutyl-3-methyl-” is a chemical compound that is a derivative of glutarimide . Glutarimide is an organic compound with the formula (CH2)3(CO)2NH and is sometimes called 2,6-piperidinedione . It forms upon dehydration of the amide of glutaric acid . It is the core of a variety of drugs, including thalidomide, a medication used to treat multiple myeloma and leprosy, and cycloheximide, a potent inhibitor of protein synthesis .
Synthesis Analysis
The synthesis of “Glutarimide, 3-isobutyl-3-methyl-” involves several steps. One method involves the use of 3-Methyl butanal as a starting material to synthesize the target compound by Knoevenagel condensation, Michael addition, hydrolysis decarboxylation, and cyclization . Another method involves the use of D-hydantoinase to desymmetrize prochiral 3-isobutyl glutarimide to yield R-3-isobutyl glutaric acid monoamide (R-IBM), the direct chiral precursor for S-PGB .Molecular Structure Analysis
The molecular structure of “Glutarimide, 3-isobutyl-3-methyl-” contains a total of 30 bonds, including 13 non-H bonds, 2 multiple bonds, 2 rotatable bonds, 2 double bonds, 1 six-membered ring, and 1 imide .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “Glutarimide, 3-isobutyl-3-methyl-” include Knoevenagel condensation, Michael addition, hydrolysis decarboxylation, and cyclization . In addition, the compound can be hydrolyzed by certain bacterial strains to generate ®-3-substituted glutaric acid monoamides .Physical and Chemical Properties Analysis
The physical and chemical properties of “Glutarimide, 3-isobutyl-3-methyl-” include a melting point of 136-138℃, a boiling point of 305℃, a density of 1.016, and a flash point of 131℃ . It is a white solid that forms upon dehydration of the amide of glutaric acid .Properties
IUPAC Name |
4-methyl-4-(2-methylpropyl)piperidine-2,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2/c1-7(2)4-10(3)5-8(12)11-9(13)6-10/h7H,4-6H2,1-3H3,(H,11,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXEDDPDGICQBFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1(CC(=O)NC(=O)C1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70198887 | |
Record name | Glutarimide, 3-isobutyl-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70198887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50849-39-3 | |
Record name | Glutarimide, 3-isobutyl-3-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050849393 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Glutarimide, 3-isobutyl-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70198887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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